2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(4-methylphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C26H23ClN2O5/c1-15-4-8-17(9-5-15)28-25(30)22-23(20-13-12-19(32-2)14-21(20)33-3)29(34-24(22)26(28)31)18-10-6-16(27)7-11-18/h4-14,22-24H,1-3H3
• InChI Key: OVBRODNAMZDVAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=C(C=C(C=C5)OC)OC
• Molecular Formula: C26H23ClN2O5
• Molecular Weight: 478.9 g/mol

Description

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C26H23ClN2O5 and its molecular weight is 478.93. The purity is usually 95%.
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Scientific Research Applications

Anti-Stress Agents

Compounds similar to the one mentioned have been synthesized and evaluated for their potential as anti-stress agents. For instance, derivatives of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones have shown promising results in attenuating immobilization stress-induced behavioral alterations in animal models, suggesting their potential as lead molecules for developing anti-stress medications (Badru, Anand, & Singh, 2012).

Photoluminescent Materials

The synthesis of π-conjugated polymers and copolymers containing pyrrolo[3,4-c]pyrrole (DPP) and phenylene units has been described, indicating the use of similar compounds in creating materials with strong photoluminescence. These materials, due to their good solubility and processability into thin films, are suitable for electronic applications, highlighting their potential in optoelectronics and as photoluminescent markers (Beyerlein & Tieke, 2000).

Novel Synthetic Methods

Research into the synthesis of pyrrolo[3,4-d]isoxazoles and related compounds has expanded understanding of novel synthetic pathways, including the use of 1,3-dipolar cycloaddition reactions. These studies contribute to the broader field of synthetic organic chemistry, offering new methods for constructing complex molecules with potential applications in drug development and materials science (Moroz et al., 2018).